2-(Methylthio)thiazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 2-methylsulfanyl-6H-[1,3]thiazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C6H5N3OS2/c1-11-6-9-4-3(12-6)5(10)8-2-7-4/h2H,1H3,(H,7,8,10)
• InChI Key: SQCCFCWTEILHEB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(S1)C(=O)NC=N2
• Molecular Formula: C6H5N3OS2
• Molecular Weight: 199.3 g/mol
• CAS RN: 119011-50-6

Description

“2-(Methylthio)thiazolo[4,5-d]pyrimidin-7(6H)-one” is a chemical compound. It is a derivative of thiazolo[4,5-d]pyrimidine. The molecular formula of this compound is C14H13N5O3S2.

Scientific Research Applications

Pharmaceutical Research

. This suggests that our compound could be explored for its potential use in developing new pain relief and anti-inflammatory medications.

Antifungal Applications

. The compound could be investigated for its efficacy against fungal infections.

Antimicrobial Properties

. This indicates a possible application in creating new antimicrobial agents.

Cancer Treatment

. The compound could be part of research into novel cancer therapies.

Neuroprotective and Anti-inflammatory Effects

. This suggests potential research applications in neurodegenerative diseases.

Green Chemistry Techniques

. This compound could contribute to the development of green chemistry methodologies.

Mechanism of Action

Mode of Action

2-(Methylthio)thiazolo[4,5-d]pyrimidin-7(6H)-one acts as an inhibitor of Topoisomerase I . It binds to the enzyme and prevents it from relieving the torsional strain in DNA during replication and transcription. This inhibition disrupts the normal functioning of the DNA processes .

Pharmacokinetics

For instance, its solubility could influence absorption, and its metabolic stability could affect its distribution and excretion .

Result of Action

The molecular effect of 2-(Methylthio)thiazolo[4,5-d]pyrimidin-7(6H)-one’s action is the inhibition of Topoisomerase I, leading to disruption of DNA processes . On a cellular level, this can result in cell cycle arrest and apoptosis, particularly in cancer cells .

Synthesis routes and methods

Procedure details

To a solution of 4-amino-2-(methylthio)thiazole-5-carbonitrile (800 mg) in formic acid (8 mL) was added concentrated sulfuric acid (3.2 mL) dropwise for 15 min. The reaction mixture was stirred at 90-100° C. for 1 h and allowed to rt. The reaction mixture was poured into ice cooled water and stirred for 15 min. The precipitated solid was filtered, washed with water and dried to give the product as a white color solid (820 mg, 88%), mp 260-262° C. 1H NMR (400 MHz, DMSO-d6): δ 12.83 (1H, br s), 8.25 (1H, s), 2.80 (3H, s); LC-MS (negative ion mode): m/z 198 (M−H)−.